Cas no 1213768-48-9 (7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid)

• Product Name: 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid
• CAS No: 1213768-48-9
• MF: C₁₅H₁₄BBrO₂
• MW: 316.985463619232
• MDL: MFCD26403351
• CID: 1212678
• PubChem ID: 58050102
• Update Time: 2025-05-26

7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid Chemical and Physical Properties

Names and Identifiers

• (7-bromo-9,9-dimethyl-9h-fluoren-2-yl)boronic Acid
• LS-58227
• AC1L54KL
• 2,3-Dihydro-7-bromo-9-(4-(4-methylphenyl)-1-piperazinyl)-1H-cyclopenta(b)quinoline
• CTK4I3292
• AG-K-30081
• 7-bromo-9-(4-p-tolyl-piperazin-1-yl)-2,3-dihydro-1H-cyclopenta[b]quinoline
• AR-1H3213
• 1H-Cyclopenta(b)quinoline, 2,3-dihydro-7-bromo-9-(4-(4-methylphenyl)-1-piperazinyl)-
• AC1Q27C4
• 7-bromo-9,9-dimethylfluorenyl-2-boronic acid
• (7-Bromo-9,9-dimethyl-9H-fluoren-2-yl)boronic Acid (contains varying amounts of Anhydride)
• 7-bromo-9,9-dimethyl-9H-fluoren-2-ylboronic acid
• 7-Bromo-9,9-dimethyl-9H-fluorene-2-boronic Acid (contains varying amounts of Anhydride)
• 2-yl-boronic acid
• 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid
• 7-Bromo-9,9-Dimethylfluoren-
• 2-Boronic acid-7-bromo-9,9'-dimethylfluoren
• (7-bromo-9,9-dimethylfluoren-2-yl)boronic acid
• 7-bromo-9,9-dimethylfluoren-2-ylboronic acid
• SCHEMBL1760376
• MFCD26403351
• AMY18608
• B5773
• AC-32117
• (7-Bromo-9,9-dimethyl-9H-fluoren-2-yl)boronicacid
• DB-341974
• T70147
• 1213768-48-9
• 2-Boronicacid-7-bromo-9,9'-dimethylfluoren

• MDL： MFCD26403351
• Inchi： 1S/C15H14BBrO2/c1-15(2)13-7-9(16(18)19)3-5-11(13)12-6-4-10(17)8-14(12)15/h3-8,18-19H,1-2H3
• InChI Key： CYZUULREWZKGJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(B(O)O)=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 316.02702g/mol
• Monoisotopic Mass: 316.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.2E-3 g/L) (25 ºC),

7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid

Introduction to 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic Acid (CAS No. 1213768-48-9)

7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry due to its versatile applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1213768-48-9, features a fluorene core substituted with a bromine atom at the 7-position and two methyl groups at the 9-position, further functionalized with a boronic acid moiety at the 2-position. The unique structural attributes of this molecule make it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The boronic acid functionality in 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid plays a pivotal role in its reactivity, enabling it to participate in palladium-catalyzed coupling reactions with various aryl or vinyl halides and pseudohalides. This property has been leveraged in the development of novel pharmaceuticals, where such transformations are essential for generating biaryl or heteroaryl systems that exhibit desirable biological activities. For instance, recent studies have highlighted its utility in synthesizing kinase inhibitors, which are critical targets in oncology research. The presence of the bromine atom at the 7-position provides an additional handle for further functionalization via nucleophilic aromatic substitution or metal-catalyzed reactions, expanding its synthetic utility.

In the realm of materials science, 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid has been explored for its potential in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic devices. The fluorene backbone is renowned for its excellent photophysical properties, including high thermal stability and fluorescence efficiency, making it an attractive scaffold for optoelectronic applications. Researchers have demonstrated that derivatives of this compound can serve as emissive layers or hole-transporting materials in OLED architectures, contributing to advancements in display technologies. Moreover, the boronic acid derivative can be polymerized or incorporated into conjugated polymers to enhance charge transport properties, further solidifying its role in next-generation electronic devices.

The pharmaceutical industry has also witnessed significant interest in 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid due to its potential as a building block for drug discovery. The ability to introduce diverse substituents through cross-coupling reactions allows medicinal chemists to generate libraries of structurally diverse compounds for high-throughput screening. Notably, recent publications have described its use in constructing scaffolds for antiviral and anti-inflammatory agents. The fluorene moiety’s rigid planar structure can mimic natural product frameworks, while the boronic acid group facilitates further derivatization into pharmacophores that interact with biological targets. Such innovations underscore the compound’s importance as a tool in modern drug development pipelines.

From a synthetic chemistry perspective, 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid exemplifies the power of boron-containing compounds in facilitating modular construction of complex molecules. The Suzuki-Miyaura coupling reaction involving this boronic acid has been optimized for high yields and selectivity under mild conditions, making it accessible for both academic and industrial applications. Advances in catalyst design have further enhanced its utility, enabling reactions under solvent-free or water-based conditions with reduced metal loading. These developments align with broader trends toward greener chemistry practices, where efficient and sustainable synthetic methods are prioritized.

The versatility of 7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid is further underscored by its application in bioconjugation chemistry. Boronic acids are well-known for their ability to form reversible covalent bonds with diols under physiological conditions via oxetane-mediated ligation. This property has been exploited to link fluorophores or affinity tags to biomolecules such as antibodies or peptides without compromising their native functionality. Such applications are particularly valuable in diagnostic imaging and targeted therapy development, where precise control over molecular interactions is essential.

In conclusion,7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid (CAS No. 1213768-48-9) represents a cornerstone compound in contemporary synthetic chemistry. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and biotechnology. As research continues to uncover new methodologies and applications for organoboron compounds,7-Bromo-9,9-Dimethylfluoren-2-yl-boronic acid is poised to remain at the forefront of innovation-driven by its reactivity and adaptability.